Cas no 2138429-69-1 (9,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one)

• Product Name: 9,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• CAS No: 2138429-69-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5807221
• PubChem ID: 165840101
• Update Time: 2025-10-28

9,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 2138429-69-1
• EN300-802971
• 9,9-dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one
• 9,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one

• Inchi： 1S/C11H19NO2/c1-10(2)3-5-11(6-4-10)7-8-12-9(13)14-11/h3-8H2,1-2H3,(H,12,13)
• InChI Key： PIGVGAIAUUHZKT-UHFFFAOYSA-N
• SMILES： O1C(NCCC21CCC(C)(C)CC2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on 9,9-Dimethyl-1-oxa-3-azaspiro[5.5]undecan-2-one

9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One: A Comprehensive Overview

9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One (CAS No. 2138429-69-1) is a unique organic compound with a spirocyclic structure, combining an oxygen atom and a nitrogen atom within its framework. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The spiro structure, characterized by two rings sharing a single atom, provides this molecule with distinct chemical and physical properties that make it an intriguing subject for research.

The spiro system in 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One is particularly notable for its ability to create steric hindrance and enhance molecular rigidity. This feature is advantageous in medicinal chemistry, where such properties can influence bioavailability, stability, and receptor binding affinity. Recent studies have explored the synthesis of this compound through various methodologies, including ring-closing metathesis and multi-component reactions, which have provided insights into its structural versatility.

One of the most promising applications of 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One lies in its potential as a scaffold for drug development. Researchers have investigated its ability to act as a template for creating bioactive molecules with improved pharmacokinetic profiles. For instance, modifications to the methyl groups at the 9-position have shown promise in enhancing the compound's solubility and metabolic stability, which are critical factors in drug efficacy.

In addition to its structural advantages, 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One has demonstrated intriguing biological activities. Recent studies have highlighted its potential as an antimicrobial agent, particularly against Gram-positive bacteria and certain fungal strains. The incorporation of the oxa and aza functionalities within the spiro system has been shown to contribute to these activities by modulating the compound's electronic properties and hydrogen bonding capabilities.

The synthesis of 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One involves a series of well-defined steps that underscore the importance of stereochemical control in organic synthesis. Techniques such as enolate alkylation and ring-forming reactions have been employed to achieve high yields and excellent stereochemical outcomes. These advancements have not only facilitated the large-scale production of the compound but also opened new avenues for exploring its derivatives.

From a computational perspective, molecular modeling studies have provided valuable insights into the electronic structure and conformational preferences of 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One. These studies have revealed that the compound's spiro system adopts a chair-like conformation that minimizes steric strain while maximizing conjugation effects. Such findings are crucial for understanding the compound's reactivity and selectivity in various chemical transformations.

In conclusion, 9,9-Dimethyl-1-Oxa-3-Azaspiro[5.5]Undecan-2-One (CAS No. 2138429-69-) represents a fascinating example of how complex molecular architectures can be harnessed for advancing chemical science and therapeutic development. With ongoing research exploring its synthetic routes, biological activities, and structural modifications, this compound continues to be a focal point in contemporary organic chemistry.